Fully soft organic electrochemical transistor enabling direct skin-mountable electrophysiological signal amplification†
Chemical Communications Pub Date: 2021-12-14 DOI: 10.1039/D1CC04884H
Abstract
Here, we propose fully soft OECTs with all soft components, including a PEDOT:PSS-based soft channel, which show substantial mechanical/electrical properties. In addition, the further demonstrated skin-mountable amplifier implies the strong potential of this work to be an innovative development in wearable electronics.
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